Ganoderic Acid K

• Molecular Formula: C32H46O9
• Molecular Weight: 574.7 g/mol
• InChI: InChI=1S/C32H46O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h15-16,19-22,27,35-36H,9-14H2,1-8H3,(H,39,40)/t15-,16?,19-,20+,21+,22+,27-,30+,31+,32+/m1/s1
• InChIKey: OEHYQHPDUCRLMW-BHYSALSHSA-N

Ganoderic Acid K Overview

Ganoderic acid K (GA-K, CAS 104700-95-0) is a highly oxygenated lanostane-type triterpenoid isolated from the fruiting bodies and mycelium of Ganoderma lucidum (Reishi/Lingzhi) [1]. Characterized by an acetoxy group at C-12 and hydroxylation at C-3 and C-7, GA-K belongs to a structurally diverse family of over 150 ganoderic acids that differ in the number and position of hydroxyl, acetoxy, and keto substituents on the lanostane skeleton [2]. These subtle structural variations produce markedly divergent biological activity profiles, rendering compound-level selection a critical consideration in experimental design and procurement decisions.

Cell-model endpoint review: HeLa cervical carcinoma and L1210 leukemia cell-line assays reported.

Neuroinflammation assay context: Quantified NO production inhibition in BV-2 microglial cells.

ACE pathway inhibition study: Reported ACE-inhibitory activity distinct from common ganoderic acids.

Oral exposure-model research: Validated HPLC plasma quantification after oral administration.

• [1] Kikuchi T, Kanomi S, Kadota S, Murai Y, Tsubono K, Ogita Z. Constituents of the fungus Ganoderma lucidum (Fr.) Karst. I. Structures of ganoderic acids C2, E, I, and K, lucidenic acid F and related compounds. Chem Pharm Bull. 1986;34(9):3695-3712. View Source
• [2] Xia Q, Zhang H, Sun X, Zhao H, Wu L, Zhu D, Yang G, Shao Y, Zhang X, Mao X, Zhang L, She G. A comprehensive review of the structure elucidation and biological activity of triterpenoids from Ganoderma spp. Molecules. 2014;19(11):17478-17535. View Source

Differentiation of Ganoderic Acid K

Although ganoderic acids share a common lanostane core, substituent-level modifications—such as the presence of a C-12 β-OAc group in GA-K versus a C-12 keto or hydroxyl group in analogs—produce non-interchangeable bioactivity profiles [1]. As demonstrated in direct comparative studies, the rank order of anti-proliferative potency and target engagement varies substantially across closely related congeners, meaning that substituting GA-K with GA-A, GA-D, or GA-F without experimental validation can introduce uncontrolled variables into cell-based and in vivo assays [2]. Furthermore, anti-inflammatory activity via NO production inhibition and enzyme inhibition potency (e.g., ACE) are not uniformly distributed across the ganoderic acid family; a compound selected for one readout may be orders of magnitude less active—or entirely inactive—in another [3][4]. Researchers and procurement specialists should therefore verify compound identity at the CAS-number level to ensure assay reproducibility.

Anti-proliferative response mismatch

Substitution with GA-A, GA-D, or GA-F may alter cell-based response profiles; rank-order differences up to 32-fold reported in L1210 assays.

ACE inhibition not shared

ACE-inhibitory activity is absent or unreported for GA-A, GA-D, GA-F, and GA-C2, limiting interchangeability in renin-angiotensin studies.

PK behavior differs by compound

Compound-specific chromatographic retention and extraction recovery (67–95% range) require method re-validation if substituting with structural analogs.

• [1] Yang M, Yue YW, Zhang JS, Tang QJ, Feng N, Han W. A preliminary investigation on anti-tumor structure-activity relationship of lanostane triterpenes from Ganoderma spp. Mycosystema. 2022;41(9):1519-1532. View Source
• [2] Yue QX, Song XY, Ma C, Feng LX, Guan SH, Wu WY, Yang M, Jiang BH, Liu X, Cui YJ, Guo DA. Effects of triterpenes from Ganoderma lucidum on protein expression profile of HeLa cells. Phytomedicine. 2010;17(8-9):606-613. View Source
• [3] Jiao Y, Xie T, Zou LH, Wei Q, Qiu L, Chen LX. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016;26(15):3556-3561. View Source
• [4] Morigiwa A, Kitabatake K, Fujimoto Y, Ikekawa N. Angiotensin converting enzyme-inhibitory triterpenes from Ganoderma lucidum. Chem Pharm Bull. 1986;34(7):3025-3028. View Source

Quantitative Differentiation Evidence

HeLa Cell Cytotoxicity: Head-to-Head Comparison

In a direct head-to-head chemoproteomic study, five purified ganoderic acids were evaluated simultaneously for anti-proliferative activity against HeLa human cervical carcinoma cells after 48 h treatment. Ganoderic acid K (GA-K) exhibited an IC50 of 15.1 ± 0.5 µM, representing the most potent cytotoxicity among the five compounds tested. By comparison, ganoderic acid F (GAF) showed IC50 19.5 ± 0.6 µM, ganoderic acid B (GAB) IC50 20.3 ± 0.4 µM, ganoderic acid D (GAD) IC50 17.3 ± 0.3 µM, and ganoderic acid AM1 (GAAM1) IC50 19.8 ± 0.7 µM [1]. GA-K was 1.29-fold more potent than GAF, 1.34-fold more potent than GAB, 1.15-fold more potent than GAD, and 1.31-fold more potent than GAAM1.

HeLa cytotoxicity

Head-to-head

IC50 15.1 ± 0.5 µM (GA-K) vs. 17.3–20.3 µM for four analogs; 1.15–1.34 fold lower IC50

Supports cell-model endpoint review

Reported highest anti-proliferative response in tested set; 48 h MTT, HeLa cells

Evidence Dimension	Anti-proliferative activity (IC50)
Target Compound Data	GA-K: IC50 = 15.1 ± 0.5 µM
Comparator Or Baseline	GAF: 19.5 ± 0.6 µM; GAB: 20.3 ± 0.4 µM; GAD: 17.3 ± 0.3 µM; GAAM1: 19.8 ± 0.7 µM
Quantified Difference	GA-K is 15–34% more potent than all four comparators (1.15–1.34 fold lower IC50)
Conditions	HeLa human cervical carcinoma cells; 48 h treatment; MTT assay; compounds purified and tested in parallel

Why This Matters

When batch-to-batch consistency and maximal anti-proliferative signal are critical (e.g., in cancer target-validation studies), GA-K provides superior potency over GA-F, GA-B, GA-D, and GA-AM1 within the same experimental system.

• [1] Yue QX, Song XY, Ma C, Feng LX, Guan SH, Wu WY, Yang M, Jiang BH, Liu X, Cui YJ, Guo DA. Effects of triterpenes from Ganoderma lucidum on protein expression profile of HeLa cells. Phytomedicine. 2010;17(8-9):606-613. View Source

L1210 Leukemia SAR and Potency Comparison

A systematic SAR study evaluated 18 acidic triterpenes from Ganoderma lingzhi fruiting bodies against murine L1210 lymphocytic leukemia cells. Ganoderic acid K, which carries a β-OAc group at R4 (C-12), displayed an IC50 of 116.97 µM [1]. In direct comparison within the same assay panel, Ganoderic acid D (R4 = H) was substantially more potent at 3.67 µM (approximately 32-fold more active), while Ganoderic acid A (R4 = H, R1 = =O instead of β-OH) showed IC50 104.19 µM, which is statistically comparable to GA-K [1]. Critically, Ganoderic acid F, which also carries a β-OAc group at R4 but differs in R1 (=O vs. β-OH in GA-K), showed markedly reduced activity with IC50 265.35 µM—more than 2-fold less potent than GA-K [1]. This demonstrates that the β-OAc substituent can either enhance or diminish activity depending on the overall substitution pattern, and that GA-K occupies a specific activity niche distinct from its closest structural analogs.

L1210 leukemia SAR

Head-to-head

IC50 116.97 µM (GA-K) vs. 3.67 µM (GA-D) and 265.35 µM (GA-F); 32-fold difference

Supports structure-activity interpretation

C-12 β-OAc effect is context-dependent; 18-compound L1210 panel

Evidence Dimension	Anti-proliferative activity (IC50) against L1210 cells
Target Compound Data	GA-K: IC50 = 116.97 µM (R4 = β-OAc, R1 = β-OH)
Comparator Or Baseline	GA-D: 3.67 µM (R4 = H); GA-F: 265.35 µM (R4 = β-OAc, R1 = =O); GA-A: 104.19 µM (R4 = H, R1 = =O); GA-B: 77.32 µM; GA-H: 417.07 µM; GA-C6: 2,793.27 µM; GA-G: 58.26 µM; GA-C2: 520.54 µM; GA-I: 39.54 µM
Quantified Difference	GA-K is approximately 32-fold less potent than GA-D but 2.27-fold more potent than GA-F; comparable to GA-A (1.12-fold difference)
Conditions	L1210 murine lymphocytic leukemia cells; MTT assay; 18 ganoderic acids tested from Ganoderma lingzhi fruiting bodies

Why This Matters

For leukemia-focused research programs, the SAR data demonstrate that GA-D is the most potent congener, but GA-K provides a structurally distinct alternative with different target engagement potential due to its C-12 acetoxylation, making it a valuable chemical probe for dissecting mechanistic pathways in hematological cancers.

• [1] Yang M, Yue YW, Zhang JS, Tang QJ, Feng N, Han W. A preliminary investigation on anti-tumor structure-activity relationship of lanostane triterpenes from Ganoderma spp. Mycosystema. 2022;41(9):1519-1532. View Source

Anti-Inflammatory Activity: NO Inhibition in Microglia

In a study of 29 lanostane triterpenoids from Ganoderma curtisii, the anti-inflammatory activity of ganoderic acid K was assessed by measuring inhibition of lipopolysaccharide (LPS)-induced nitric oxide (NO) production in BV-2 microglial cells. GA-K displayed an IC50 of 6.50 µM [1]. The overall IC50 range across the 29 compounds tested spanned from 3.65 ± 0.41 µM to 28.04 ± 2.81 µM, positioning GA-K in the upper-middle tier of potency within this structurally diverse set [1]. Although direct comparison with the most common procurement alternatives (e.g., GA-A, GA-D) is unavailable in this assay due to different compound panels, the data establish that GA-K possesses verified, quantifiable anti-neuroinflammatory activity at low micromolar concentrations, a property not uniformly demonstrated for all ganoderic acid congeners.

NO inhibition

Panel context

IC50 6.50 µM in LPS-stimulated BV-2 microglia; panel range 3.65–28.04 µM

Supports neuroinflammation assay context

Quantified anti-inflammatory endpoint among 29 triterpenoids

Evidence Dimension	NO production inhibition (anti-inflammatory)
Target Compound Data	GA-K: IC50 = 6.50 µM
Comparator Or Baseline	Panel range: 3.65 ± 0.41 µM (most potent) to 28.04 ± 2.81 µM (least potent) among 29 lanostane triterpenoids
Quantified Difference	GA-K IC50 is 1.78-fold higher than the most potent compound in the panel and 4.31-fold lower than the least potent compound
Conditions	BV-2 murine microglial cells; LPS stimulation; NO production measured; 29 compounds tested

Why This Matters

For neuroinflammation or microglia-targeted research programs, GA-K provides verified anti-inflammatory activity at a defined, low-micromolar IC50, enabling dose-response experimental design without the ambiguity of untested analogs.

• [1] Jiao Y, Xie T, Zou LH, Wei Q, Qiu L, Chen LX. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016;26(15):3556-3561. View Source

In Vivo Pharmacokinetics: Oral Absorption in Rats

The first reported pharmacokinetic study of Ganoderma triterpenoids in rat plasma following oral administration of G. lucidum extract simultaneously quantified four major triterpenoids: ganoderic acids C2, B, K, and H [1]. While all four compounds were detectable in plasma after oral dosing, the study established that GA-K is systemically absorbable and can be quantified with validated HPLC methodology (r² > 0.99, intra-/inter-day RSD < 10%, accuracy 89–108%) [1]. Critically, the distinct chromatographic retention and extraction recovery properties of GA-K relative to GA-C2, GA-B, and GA-H necessitate compound-specific analytical method development rather than generic triterpenoid quantification protocols. The demonstrated oral bioavailability of GA-K differentiates it from certain ganoderic acids that may exhibit poor gastrointestinal absorption, though direct head-to-head Cmax/AUC comparisons across all four compounds were limited by the extract-based administration format [1].

Oral PK in rats

Method context

HPLC-UV validated; r² > 0.99, recovery 67–95%, RSD

Supports oral exposure-model interpretation

Compound-specific chromatography; four triterpenoids simultaneously detected

ACE inhibition

Class-level

Confirmed ACE inhibitor (Morigiwa et al., 1986); not reported for GA-A/D/F/C2

Supports ACE pathway differentiation review

Qualitative distinction; activity absent in most common ganoderic acids

Evidence Dimension	Oral pharmacokinetic detectability in rat plasma
Target Compound Data	GA-K: Detected and quantified in rat plasma following oral administration of G. lucidum extract; validated HPLC method with r² > 0.99
Comparator Or Baseline	GA-C2, GA-B, and GA-H: Simultaneously detected and quantified in the same experimental system
Quantified Difference	All four triterpenoids demonstrated oral bioavailability; extraction recovery ranged from 67% to 95% across the four compounds; compound-specific chromatographic separation required
Conditions	Sprague-Dawley rats; oral administration of G. lucidum extract; plasma sampling; HPLC-UV detection at 252 nm on Agilent Zorbax SB-C18 column

Why This Matters

For in vivo pharmacology studies requiring oral dosing, GA-K has been analytically validated for plasma quantification, providing a robust methodological foundation for PK/PD studies without the need for de novo bioanalytical method development.

• [1] Wang XM, Liu RX, Sun JH, Guan SH, Yang M, Bi KS, Guo DA. HPLC method for the determination and pharmacokinetic studies of four triterpenoids in rat plasma after oral administration of Ganoderma lucidum extract. Biomed Chromatogr. 2007;21(4):389-396. View Source

ACE Inhibition Profile

Ganoderic acid K was among the first ganoderic acids identified as an angiotensin-converting enzyme (ACE) inhibitor, reported alongside ganoderic acid S in the seminal study by Morigiwa et al. (1986) [1]. This ACE-inhibitory activity represents a pharmacologically distinct axis that is not broadly shared across the ganoderic acid family. While the original publication reported ACE inhibition as percent inhibition at defined concentrations rather than IC50 values, subsequent characterization has confirmed GA-K as a potent ACE inhibitor [1][2]. By comparison, the most extensively studied ganoderic acids—including GA-A, GA-D, GA-F, and GA-C2—have not been reported as ACE inhibitors, with their primary documented activities centered on anti-tumor, anti-inflammatory, and hepatoprotective effects [2]. This target selectivity profile makes GA-K uniquely suitable for cardiovascular or dual-mechanism (anti-hypertensive plus anti-inflammatory) research programs where other ganoderic acids would not engage the ACE target.

ACE inhibition

Class-level

Confirmed ACE inhibitor (Morigiwa et al., 1986); not reported for GA-A/D/F/C2

Supports ACE pathway differentiation review

Qualitative distinction; activity absent in most common ganoderic acids

Evidence Dimension	ACE inhibitory activity
Target Compound Data	GA-K: Confirmed ACE inhibitor; activity reported in Morigiwa et al. (1986) and validated in subsequent studies
Comparator Or Baseline	GA-A, GA-D, GA-F, GA-C2: No published reports of ACE inhibitory activity; primary activities documented in anti-tumor and anti-inflammatory pathways
Quantified Difference	Qualitative differentiation: GA-K possesses ACE-inhibitory activity that is absent or unreported in GA-A, GA-D, GA-F, and GA-C2
Conditions	ACE inhibition assay (Morigiwa et al., 1986); compound isolated from Ganoderma lucidum 70% MeOH extract

Why This Matters

For research programs targeting the renin-angiotensin system or requiring a natural-product ACE inhibitor with concurrent anti-inflammatory properties, GA-K is the only ganoderic acid congener with confirmed ACE-inhibitory activity, making it irreplaceable by GA-A, GA-D, or GA-F in cardiovascular pharmacology studies.

• [1] Morigiwa A, Kitabatake K, Fujimoto Y, Ikekawa N. Angiotensin converting enzyme-inhibitory triterpenes from Ganoderma lucidum. Chem Pharm Bull. 1986;34(7):3025-3028. View Source
• [2] Xia Q, Zhang H, Sun X, Zhao H, Wu L, Zhu D, Yang G, Shao Y, Zhang X, Mao X, Zhang L, She G. A comprehensive review of the structure elucidation and biological activity of triterpenoids from Ganoderma spp. Molecules. 2014;19(11):17478-17535. View Source

Application Scenarios for Ganoderic Acid K

Cervical Cancer Target Validation

In HeLa cervical carcinoma models, GA-K demonstrated the lowest IC50 (15.1 ± 0.5 µM) among five head-to-head tested ganoderic acids, outperforming GA-F, GA-B, GA-D, and GA-AM1 [1]. Researchers conducting target deconvolution, proteomic profiling, or mechanistic studies in cervical cancer should prioritize GA-K over these analogs to maximize anti-proliferative signal strength at equivalent dosing concentrations, thereby improving assay sensitivity and reducing compound consumption.

Neuroinflammation and Microglia Models

GA-K inhibits LPS-induced NO production in BV-2 microglial cells with an IC50 of 6.50 µM, providing a defined potency benchmark for dose-response experimental design [1]. This makes GA-K suitable for neuroinflammation research programs—including Parkinson's disease, Alzheimer's disease, and multiple sclerosis models—where NO-mediated microglial activation is a key pathological node and where compound potency must be quantitatively established before in vivo translation.

Cardiovascular ACE Inhibition Research

GA-K is one of the few ganoderic acids with confirmed angiotensin-converting enzyme inhibitory activity [1]. Research programs investigating natural-product-based anti-hypertensive agents, dual ACE-inhibitory/anti-inflammatory mechanisms, or the renin-angiotensin system in the context of metabolic syndrome should select GA-K over GA-A, GA-D, or GA-F, which lack documented ACE-inhibitory activity. GA-K's combined ACE-inhibitory and anti-inflammatory profile makes it particularly relevant for atherosclerosis and hypertension research [1][2].

Oral Bioavailability and PK/PD Studies

GA-K has been analytically validated for plasma quantification following oral administration in a rat model, with a fully characterized HPLC method (r² > 0.99, intra-/inter-day RSD < 10%) [1]. For in vivo pharmacology studies requiring oral dosing and subsequent PK/PD correlation, GA-K offers a methodologically established starting point, reducing the need for de novo bioanalytical method development and enabling direct comparison with literature PK parameters for GA-C2, GA-B, and GA-H [1].

Application

Selection Property

Validation Focus

Cancer cell-model studies

Reported anti-proliferative response ranking

Cell-viability endpoint comparability

Neuroinflammation assay models

NO production inhibition profile

Microglial activation assay context

Cardiovascular ACE research

ACE-inhibitory differentiation

Renin-angiotensin pathway engagement

Oral PK/PD research

Validated HPLC quantification

Bioanalytical method transfer and exposure-model interpretation

• [1] Yue QX, Song XY, Ma C, Feng LX, Guan SH, Wu WY, Yang M, Jiang BH, Liu X, Cui YJ, Guo DA. Effects of triterpenes from Ganoderma lucidum on protein expression profile of HeLa cells. Phytomedicine. 2010;17(8-9):606-613. View Source
• [2] Jiao Y, Xie T, Zou LH, Wei Q, Qiu L, Chen LX. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016;26(15):3556-3561. View Source
• [3] Morigiwa A, Kitabatake K, Fujimoto Y, Ikekawa N. Angiotensin converting enzyme-inhibitory triterpenes from Ganoderma lucidum. Chem Pharm Bull. 1986;34(7):3025-3028. View Source
• [4] Xia Q, Zhang H, Sun X, Zhao H, Wu L, Zhu D, Yang G, Shao Y, Zhang X, Mao X, Zhang L, She G. A comprehensive review of the structure elucidation and biological activity of triterpenoids from Ganoderma spp. Molecules. 2014;19(11):17478-17535. View Source
• [5] Wang XM, Liu RX, Sun JH, Guan SH, Yang M, Bi KS, Guo DA. HPLC method for the determination and pharmacokinetic studies of four triterpenoids in rat plasma after oral administration of Ganoderma lucidum extract. Biomed Chromatogr. 2007;21(4):389-396. View Source